3-[(5-Bromo-3-nitropyridin-2-yl)amino]azetidine-3-carboxamide

• IUPAC Name: 3-[(5-bromo-3-nitropyridin-2-yl)amino]azetidine-3-carboxamide
• InChI: InChI=1S/C9H10BrN5O3/c10-5-1-6(15(17)18)7(13-2-5)14-9(8(11)16)3-12-4-9/h1-2,12H,3-4H2,(H2,11,16)(H,13,14)
• InChI Key: ZSUCEXYVAJOMRB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)(C(=O)N)NC2=C(C=C(C=N2)Br)[N+](=O)[O-]
• Molecular Formula: C9H10BrN5O3
• Molecular Weight: 316.11 g/mol

Description

3-[(5-Bromo-3-nitropyridin-2-yl)amino]azetidine-3-carboxamide, also known as BNPA, is a chemical compound that has been widely used in scientific research due to its unique properties. It belongs to the class of azetidine derivatives and has been found to have several potential applications in the field of medicine and biology.

Mechanism of Action

The mechanism of action of 3-[(5-Bromo-3-nitropyridin-2-yl)amino]azetidine-3-carboxamide is not fully understood, but it is believed to act as an allosteric inhibitor of the target enzymes. It binds to a site on the enzyme that is distinct from the active site, leading to conformational changes that inhibit enzyme activity.
Biochemical and Physiological Effects:
3-[(5-Bromo-3-nitropyridin-2-yl)amino]azetidine-3-carboxamide has been shown to have several biochemical and physiological effects in vitro and in vivo. It has been found to inhibit the replication of HIV-1 virus in cell culture, reduce blood glucose levels in diabetic mice, and improve cognitive function in Alzheimer's disease models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(5-Bromo-3-nitropyridin-2-yl)amino]azetidine-3-carboxamide in lab experiments is its high potency and selectivity towards the target enzymes. It has also been found to have low toxicity and good pharmacokinetic properties. However, one of the limitations of using 3-[(5-Bromo-3-nitropyridin-2-yl)amino]azetidine-3-carboxamide is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for the use of 3-[(5-Bromo-3-nitropyridin-2-yl)amino]azetidine-3-carboxamide in scientific research. One area of interest is the development of new drugs for the treatment of HIV-1 infection, where 3-[(5-Bromo-3-nitropyridin-2-yl)amino]azetidine-3-carboxamide could be used as a lead compound for the design of more potent inhibitors. Another area of interest is the development of new drugs for the treatment of diabetes and Alzheimer's disease, where 3-[(5-Bromo-3-nitropyridin-2-yl)amino]azetidine-3-carboxamide has shown promising results in preclinical studies. Additionally, the use of 3-[(5-Bromo-3-nitropyridin-2-yl)amino]azetidine-3-carboxamide as a research tool for the study of enzyme function and regulation could lead to new insights into the mechanisms of disease and the development of new therapeutic strategies.

Synthesis Methods

The synthesis of 3-[(5-Bromo-3-nitropyridin-2-yl)amino]azetidine-3-carboxamide involves the reaction of 5-bromo-3-nitropyridine-2-amine with azetidine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction yields 3-[(5-Bromo-3-nitropyridin-2-yl)amino]azetidine-3-carboxamide as a white solid with a purity of over 95%.

Scientific Research Applications

3-[(5-Bromo-3-nitropyridin-2-yl)amino]azetidine-3-carboxamide has been extensively used as a research tool in the field of medicinal chemistry and drug discovery. It has been found to have potent inhibitory activity against several enzymes such as human immunodeficiency virus type 1 (HIV-1) integrase, protein tyrosine phosphatase 1B (PTP1B), and glycogen synthase kinase-3β (GSK-3β), which are important targets for the development of new drugs.